BE“GHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-
carboxylate CAS number and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl 4-(pyrimidin-4-
Compound Name:

yl)piperazine-1-carboxylate

Cat. No.: B153353

An In-depth Technical Guide to tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4-(pyrimidin-4-
yl)piperazine-1-carboxylate, a key intermediate in pharmaceutical research and development.
This document details its chemical identity, structure, physicochemical properties, and its
significant role as a building block in the synthesis of targeted therapeutics, particularly kinase
inhibitors.

Chemical Identity and Structure

tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate is a heterocyclic compound featuring a
pyrimidine ring linked to a piperazine ring, which is protected by a tert-butoxycarbonyl (Boc)

group.
CAS Number: 221050-89-1
Molecular Formula: C13H20N402

Chemical Structure:
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Physicochemical and Analytical Data

A thorough understanding of the physicochemical and analytical properties of tert-butyl 4-
(pyrimidin-4-yl)piperazine-1-carboxylate is essential for its application in synthesis and drug

design.
Property Value Reference
Molecular Weight 264.32 g/mol [1]
Boiling Point 398.0+32.0 °C [1]
Storage Temperature 2-8°C [1]

Note: The provided data is based on commercially available information. For detailed
experimental values, further analytical characterization is recommended.

Role in Drug Discovery and Development

tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate serves as a crucial intermediate in the
synthesis of a variety of bioactive molecules. Its structural components, the pyrimidine and
piperazine rings, are common pharmacophores found in numerous therapeutic agents.

The primary application of this compound is in the development of kinase inhibitors.[1] Kinases
are a class of enzymes that play a critical role in cell signaling pathways, and their
dysregulation is implicated in various diseases, including cancer and inflammatory disorders.
The pyrimidine moiety can act as a hinge-binding motif in the ATP-binding pocket of many
kinases, while the piperazine ring provides a versatile point for substitution to enhance potency,
selectivity, and pharmacokinetic properties.
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Derivatives of similar piperazine-containing pyrimidines have been investigated for their
potential as inhibitors of various kinases, including those involved in cell cycle regulation and
signal transduction.

Experimental Protocols

While a specific, detailed, step-by-step synthesis protocol for tert-butyl 4-(pyrimidin-4-
yl)piperazine-1-carboxylate is not readily available in the public domain, a general synthetic
approach can be inferred from the synthesis of analogous compounds. The synthesis would
likely involve the nucleophilic aromatic substitution of a halogenated pyrimidine with tert-butyl

piperazine-1-carboxylate.

Hypothetical Synthetic Workflow:

G-chloropyrimidina

tert-Butyl
piperazine-1-carboxylate

tert-Butyl
4-(pyrimidin-4-yl)piperazine-
1-carboxylate

Nucleophilic Aromatic
Substitution

Click to download full resolution via product page
Caption: Hypothetical synthesis of the target compound.
General Experimental Considerations:

» Reaction Conditions: The reaction is typically carried out in a suitable solvent, such as an
alcohol or a polar aprotic solvent, often in the presence of a base to neutralize the hydrogen
halide formed.

 Purification: The crude product is usually purified by column chromatography on silica gel.

o Characterization: The final product's identity and purity are confirmed using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and High-Performance Liquid Chromatography (HPLC).
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Potential Signaling Pathway Involvement

Given its role as an intermediate for kinase inhibitors, the final drug molecules derived from
tert-butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate are designed to modulate specific
signaling pathways. The exact pathway depends on the kinase being targeted.

lllustrative Kinase Inhibitor Signaling Pathway:

Growth Factor

Receptor Tyrosine Kinase Inhibitor
Kinase (RTK) (Derived from Intermediate)

inhibits

PIP2

phosphorylates

Cell Proliferation,
Survival, Growth
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Caption: Example of a kinase inhibitor's mechanism.

This diagram illustrates a simplified PI3K/Akt/mTOR signaling pathway, a common target in
cancer therapy. Kinase inhibitors developed from the title compound could potentially target
kinases within this or other critical cellular signaling cascades.

Conclusion

tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate is a valuable chemical entity for
medicinal chemists and drug development professionals. Its versatile structure provides a
foundation for the synthesis of potent and selective kinase inhibitors, highlighting its importance
in the ongoing quest for novel therapeutics. Further research into the synthesis and application
of this intermediate will undoubtedly contribute to the expansion of the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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